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Compound of Interest

Compound Name: 1,6-Naphthyridine-5-carboxamide

CAS No.: 61327-63-7

Cat. No.: B3354896

Get Quote

Application Note: Analytical Characterization of 1,6-Naphthyridine-5-carboxamide

Executive Summary & Chemical Context
1,6-Naphthyridine-5-carboxamide (C

H

N

O, MW: 173.17 g/mol ) is a fused bicyclic heteroaromatic scaffold often utilized in medicinal
chemistry as a pharmacophore for kinase inhibitors (e.g., PI3K, CDK) due to its ability to mimic
adenosine or form bidentate hydrogen bonds via the carboxamide motif.[1]

Accurate characterization of this molecule presents specific challenges:

Solubility: The planar, rigid structure and intermolecular H-bonding (amide dimer formation)

often result in poor solubility in non-polar solvents, necessitating DMSO-d

for NMR.[1]
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Regioisomerism: Distinguishing the 1,6-isomer from 1,5- or 1,8-naphthyridine analogs

requires precise coupling constant analysis (

-coupling).[1]

Tautomerism: While the amide is stable, potential protonation at N1 or N6 under acidic HPLC

conditions can alter retention times.

This guide provides a validated workflow for the full characterization of 1,6-Naphthyridine-5-
carboxamide.

Analytical Decision Matrix
The following workflow illustrates the logical progression from crude synthesis to validated

reference standard.
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Figure 1: Step-wise analytical workflow ensuring structural integrity before physicochemical

profiling.

Protocol 1: Structural Confirmation (NMR
Spectroscopy)
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Objective: To unambiguously assign the regiochemistry of the 1,6-naphthyridine core and the

carboxamide substituent.

Methodology: Due to the electron-deficient nature of the naphthyridine rings, protons are

deshielded. The carboxamide protons typically appear as broad singlets due to quadrupole

broadening and restricted rotation.

Instrument Parameters:

Field Strength:

400 MHz (600 MHz recommended for resolution of H2/H3 coupling).

Solvent: DMSO-d

(Chloroform-d is often insufficient for solubility).[1]

Temperature: 298 K.

Pulse Sequence: zg30 (standard proton), jmod/apt (carbon).[1]

Expected Data & Assignment Logic:
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Position Type
Shift (

, ppm)
Multiplicity (Hz)

Assignment
Logic

H2 Ar-H 9.10 - 9.20 dd ,

Most

deshielded;

adjacent to

N1.[1]

H4 Ar-H 8.40 - 8.50 dd ,

Peri-position

to C5-

carboxamide

(deshielding

cone).[1]

H8 Ar-H 8.80 - 8.90 s (or d) Small

Adjacent to

N6; singlet-

like if H7

substituted,

but here H7

is H.

H7 Ar-H 8.60 - 8.70 d
Alpha to N6.

[1]

H3 Ar-H 7.60 - 7.70 dd ,

Most shielded

aromatic

proton.[1]

NH Amide 8.10 - 8.30 br s -

H-bonded

amide proton

(anti).[1]

NH Amide 7.60 - 7.80 br s -

Free amide

proton (syn).

[1]

Critical Validation Step: Perform a NOESY (Nuclear Overhauser Effect Spectroscopy)

experiment.
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Requirement: You must observe a NOE correlation between the Amide NH protons and H4.

Reasoning: This confirms the carboxamide is at position 5 (proximal to ring A) rather than

position 2, 3, or 7.[1]

Protocol 2: Purity Profiling (HPLC-UV-MS)
Objective: Quantify purity and identify synthesis by-products (e.g., hydrolyzed acid,

decarboxylated core).

Methodology: 1,6-Naphthyridines are basic (

for the ring nitrogens).[1] An acidic mobile phase is mandatory to prevent peak tailing caused
by interaction with silanol groups on the column.

Instrument Setup:

System: Agilent 1290 Infinity II or Waters H-Class UPLC.

Detector: PDA (210–400 nm); extract at 254 nm and 280 nm.

Mass Spec: ESI+ Mode (Scan range 100–500 m/z).

Chromatographic Conditions:
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Parameter Setting

Column

Waters XSelect CSH C18 (150 mm

4.6 mm, 3.5

m)

Mobile Phase A
Water + 0.1% Formic Acid (pH

2.[1]7)

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Flow Rate 1.0 mL/min

Column Temp
40

C

Injection Vol
5

L (0.5 mg/mL in DMSO/Water 50:[1]50)

Gradient Table:

Time (min) %A %B Curve

0.0 95 5 Initial

10.0 5 95 Linear

12.0 5 95 Hold

12.1 95 5 Re-equilibrate

15.0 95 5 End

Impurity Fate Mapping:

RT ~ 2-3 min: Hydrolyzed product (1,6-Naphthyridine-5-carboxylic acid). Check for m/z 175

[M+H]+.
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RT ~ 4-5 min: Target Analyte (1,6-Naphthyridine-5-carboxamide). Check for m/z 174

[M+H]+.

RT ~ 6-8 min: Decarboxylated core (1,6-Naphthyridine). Check for m/z 131 [M+H]+.

Protocol 3: Solid-State Characterization
Objective: Determine the physical form (polymorph) and thermal stability, critical for

formulation.

A. X-Ray Powder Diffraction (XRPD)

Technique: Transmission or Reflection mode.

Range: 2

= 3° to 40°.

Significance: Carboxamides often form distinct polymorphs based on hydrogen bonding

networks (dimers vs. catemers). Sharp Bragg peaks indicate crystallinity; a "halo" indicates

amorphous material.

B. Thermal Analysis (DSC/TGA)

TGA (Thermogravimetric Analysis): Heat from 30°C to 300°C at 10°C/min.

Acceptance: < 0.5% weight loss below 150°C (confirms non-solvated/anhydrous form).

DSC (Differential Scanning Calorimetry): Heat from 30°C to 250°C at 10°C/min.

Expectation: A sharp endotherm (melting point) typically > 200°C for this rigid scaffold.

Warning: An exotherm immediately following melting suggests decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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